Cas no 1448072-41-0 (4-{4-[(furan-2-yl)methanesulfonyl]piperidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-{4-[(furan-2-yl)methanesulfonyl]piperidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 1448072-41-0
• MF: C₁₉H₂₄N₂O₆S₂
• MW: 440.533662796021
• CID: 5761431
• PubChem ID: 71808870
• Update Time: 2025-06-24

4-{4-[(furan-2-yl)methanesulfonyl]piperidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS024563866
• 1448072-41-0
• 4-[4-(furan-2-ylmethylsulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzenesulfonamide
• F6441-3854
• 4-(4-((furan-2-ylmethyl)sulfonyl)piperidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide
• 4-{4-[(furan-2-yl)methanesulfonyl]piperidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C19H24N2O6S2/c1-20(2)29(25,26)18-7-5-15(6-8-18)19(22)21-11-9-17(10-12-21)28(23,24)14-16-4-3-13-27-16/h3-8,13,17H,9-12,14H2,1-2H3
• InChI Key： IGFSEULCKNGTQN-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)(C1CCN(C(C2C=CC(=CC=2)S(N(C)C)(=O)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 440.10757884g/mol
• Monoisotopic Mass: 440.10757884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 122Ų

Additional information on 4-{4-[(furan-2-yl)methanesulfonyl]piperidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1448072-41-0 and Product Name: 4-{4-[(furan-2-yl)methanesulfonyl]piperidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide

The compound with the CAS number 1448072-41-0 and the product name 4-{4-[(furan-2-yl)methanesulfonyl]piperidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a furan-2-yl moiety and a piperidine-1-carbonyl group, contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The furan-2-yl substituent in this compound is particularly noteworthy, as furan derivatives have been extensively studied for their bioactivity and pharmacological properties. Studies have demonstrated that furan-based compounds can exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of the furan-2-yl group into the molecular framework of this compound suggests that it may possess similar bioactivities, making it a valuable asset in the search for new drugs.

The piperidine-1-carbonyl moiety is another critical feature of this compound that contributes to its potential therapeutic applications. Piperidine derivatives are well-known for their role in pharmaceuticals due to their ability to modulate various biological pathways. The presence of this group in the compound under discussion indicates that it may interact with biological targets in a manner that could lead to therapeutic benefits. Furthermore, the N,N-dimethylbenzene-1-sulfonamide portion of the molecule adds another layer of complexity, potentially influencing its solubility, stability, and overall bioavailability.

In the context of drug discovery, the synthesis and characterization of such complex molecules are essential steps toward understanding their potential applications. The structural features of this compound suggest that it may serve as a scaffold for further derivatization, allowing chemists to fine-tune its properties for specific therapeutic purposes. Advances in synthetic methodologies have enabled the efficient preparation of molecules like this one, facilitating their integration into drug development pipelines.

One of the most exciting aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of a furan-2-yl group, a piperidine-1-carbonyl moiety, and an N,N-dimethylbenzene-1-sulfonamide backbone creates a unique chemical entity with multifaceted interactions. These interactions could be exploited to develop drugs that target multiple disease pathways simultaneously, offering a more comprehensive approach to therapy. The ability to design molecules with such precision is a testament to the progress made in computational chemistry and molecular modeling techniques.

Recent studies have also highlighted the importance of understanding the metabolic fate of drug candidates. The structural complexity of this compound presents both challenges and opportunities in terms of its biotransformation. Investigating how the body processes such molecules can provide valuable insights into their safety and efficacy. Metabolic studies can help identify potential liabilities early in the drug development process, reducing the risk of failure during later stages.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like this one represent a small but significant part of this effort. By leveraging advances in synthetic chemistry and computational biology, researchers are able to explore increasingly complex molecular structures with greater confidence. This compound is no exception; its unique combination of functional groups makes it an intriguing candidate for further investigation.

In conclusion, the compound with CAS number 1448072-41-0 and product name 4-{4-[(furan-2-yl)methanesulfonyl]piperidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide is a promising candidate for drug development. Its intricate molecular structure and diverse functional groups make it a valuable asset in medicinal chemistry research. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.